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Compound Name: Isovaleronitrile

Cat. No.: B1219994 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isovaleronitrile (3-methylbutanenitrile) is a volatile organic compound that plays a significant

role in mediating interactions between plants and insects. As a herbivore-induced plant volatile

(HIPV), its production and release are often triggered by insect feeding, serving as a crucial

chemical cue in the ecosystem.[1][2][3] This document provides detailed application notes and

experimental protocols for researchers interested in studying the role of isovaleronitrile in

plant defense, insect behavior, and its potential applications in pest management and drug

development. The primary model system discussed is the interaction between the common

evening primrose (Oenothera biennis), the flea beetle (Altica oleracea), and the predatory blue

shield bug (Zicrona caerulea).[1][2][3]

Data Presentation
The following tables summarize the quantitative data regarding isovaleronitrile emission and

its behavioral effects on insects.

Table 1: Emission of Isovaleronitrile from Oenothera biennis
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Treatment Condition
Isovaleronitrile Emission
Rate (µ g/leaf/24h )

Reference

Methyl Jasmonate (MeJA)

Treatment
1.4 ± 0.6 [1]

Herbivory by Altica oleracea
Identified as a major volatile

component
[1]

Mechanical Damage Not elicited [1][2]

Intact (Control) Not detected [1]

Table 2: Behavioral Response of Zicrona caerulea to Isovaleronitrile

Compound/
Stimulus

Dose (µg) Assay Type Response
% of Bugs
Responding

Reference

Isovaleronitril

e
100 Two-choice Attractive > 80% [1]

Isovaleronitril

e
10 Two-choice Attractive > 80% [1]

Isovaleronitril

e
1 Two-choice Attractive > 80% [1]

Isovaleronitril

e
0.1 Two-choice Not active - [1]

Herbivore-

infested

leaves

- Two-choice Attractive > 80% [1]

MeJA-treated

leaves
- Two-choice Attractive 61.1% [1]

Signaling Pathways and Experimental Workflows
Biosynthesis of Isovaleronitrile in Oenothera biennis
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Herbivory or treatment with methyl jasmonate (MeJA) triggers the accumulation of L-leucine in

the leaves of Oenothera biennis.[1][2] This amino acid then serves as the precursor for the

biosynthesis of isovaleronitrile. While the specific enzymes in O. biennis have not been fully

characterized, the pathway is believed to involve cytochrome P450 enzymes (CYP79s and

CYP71s) that convert the amino acid into an aldoxime intermediate, which is then further

metabolized to the nitrile.[1]
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Putative biosynthetic pathway of isovaleronitrile in Oenothera biennis.

Olfactory Signaling Pathway in Insects
Insects detect volatile compounds like isovaleronitrile using olfactory sensory neurons (OSNs)

located in sensilla on their antennae. The binding of an odorant to an Odorant Receptor (OR)

complex, which typically consists of a variable odor-specific subunit (OrX) and a conserved co-

receptor (Orco), can lead to the opening of an ion channel. This results in the depolarization of

the neuron and the generation of an action potential that is transmitted to the brain for

processing, ultimately leading to a behavioral response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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